Cas no 2411591-34-7 ((S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate
• CAS No: 2411591-34-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5039463
• PubChem ID: 124552878
• Update Time: 2025-06-08

(S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate
• 2411591-34-7
• (S)-tert-Butyl3-oxo-2-phenylpiperazine-1-carboxylate
• D96486
• CS-0162036
• TERT-BUTYL (2S)-3-OXO-2-PHENYLPIPERAZINE-1-CARBOXYLATE
• tert-Butyl (s)-3-oxo-2-phenylpiperazine-1-carboxylate
• BS-48612
• (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate

• Inchi： 1S/C15H20N2O3/c1-15(2,3)20-14(19)17-10-9-16-13(18)12(17)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,18)/t12-/m0/s1
• InChI Key： XWYOGPGTTFWZAP-LBPRGKRZSA-N
• SMILES： O(C(N1CCNC([C@@H]1C1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6

Additional information on (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate

(S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate (CAS No. 2411591-34-7): A Comprehensive Overview

(S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate (CAS No. 2411591-34-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of piperazines, which are widely used as building blocks in the synthesis of various bioactive molecules, including central nervous system (CNS) agents, anti-inflammatory drugs, and antiviral agents.

The chirality of (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate is a critical factor in its biological activity. Chiral compounds often exhibit distinct pharmacological properties compared to their enantiomers, making them valuable in the development of enantioselective drugs. The (S)-configuration of this compound ensures that it interacts specifically with target receptors or enzymes, potentially leading to improved efficacy and reduced side effects.

Recent studies have highlighted the potential of (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate has shown potential as an antiviral agent. Research conducted at the University of California, San Francisco, found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves blocking viral entry into host cells and interfering with viral protein synthesis, making it a valuable lead compound for the development of broad-spectrum antiviral drugs.

The synthesis of (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate has been extensively studied to optimize its yield and purity. One common approach involves the reaction of tert-butyl piperazine carboxylate with phenacyl bromide in the presence of a base, followed by oxidation to form the ketone moiety. The use of chiral catalysts or resolving agents can further enhance the enantioselectivity of the synthesis process, ensuring that the desired (S)-enantiomer is obtained with high purity.

The pharmacokinetic properties of (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

In preclinical studies, (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate has demonstrated low toxicity and high safety margins. Toxicity studies in animal models have not revealed any significant adverse effects at therapeutic doses, further supporting its potential for clinical use. However, ongoing research is necessary to fully evaluate its long-term safety and efficacy in human subjects.

The future prospects for (S)-Tert-Butyl 3-oxo-2-phenylpiperazine-1-carboxylate are promising. Ongoing clinical trials are exploring its potential in treating various diseases, including chronic inflammatory conditions and viral infections. Additionally, researchers are investigating its use as a lead compound for developing novel drug candidates with improved pharmacological profiles.

In conclusion, (S)-Tert-butyl 3-Oxo–2–Phenyl Piperazine–1–Carboxylic Acid tert-butylester (CAS No. 2411591–34–7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an exciting candidate for further development and clinical evaluation.